Cas no 1021093-33-3 (methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate)

• Product Name: methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate
• CAS No: 1021093-33-3
• MF: C₂₁H₁₇NO₆
• MW: 379.362786054611
• CID: 6207728
• PubChem ID: 42226955
• Update Time: 2025-10-19

methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate
• SR-01000921921
• 1021093-33-3
• methyl 4-(5-(benzyloxy)-4-oxo-4H-pyran-2-carboxamido)benzoate
• AKOS024505134
• methyl 4-[(4-oxo-5-phenylmethoxypyran-2-carbonyl)amino]benzoate
• SR-01000921921-1
• F5286-0073

• Inchi： 1S/C21H17NO6/c1-26-21(25)15-7-9-16(10-8-15)22-20(24)18-11-17(23)19(13-28-18)27-12-14-5-3-2-4-6-14/h2-11,13H,12H2,1H3,(H,22,24)
• InChI Key： PKTGTTUXELXAMF-UHFFFAOYSA-N
• SMILES： O(C1=COC(=CC1=O)C(NC1C=CC(C(=O)OC)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 379.10558726g/mol
• Monoisotopic Mass: 379.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate

Methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate (CAS No. 1021093-33-3)

The compound methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate (CAS No. 1021093-33-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzoate ester group with a substituted pyran derivative. The benzyloxy group attached to the pyran ring introduces additional complexity and functionality to the molecule, making it a valuable compound for research and development in the field of organic synthesis.

Recent studies have highlighted the importance of such compounds in drug design and development. The pyran ring system, particularly the 4H-pyran structure, has been shown to exhibit interesting pharmacological properties. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules, including antibiotics and anti-inflammatory agents. The amido group present in the structure further enhances its versatility, allowing for modifications that can target specific biological pathways.

One of the key advantages of methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate is its stability under various reaction conditions. This makes it an ideal starting material for complex organic syntheses. For instance, the benzoate ester group can be easily modified to introduce different functionalities, enabling the creation of diverse derivatives with tailored properties. Additionally, the presence of the benzyloxy group provides an additional handle for further chemical transformations, such as cleavage reactions or cross-coupling processes.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a suitably substituted pyran derivative with a methyl benzoate derivative under controlled conditions. The use of modern catalytic methods has significantly improved the efficiency and yield of these reactions, making large-scale production feasible.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the amido group plays a critical role in stabilizing certain transition states during reactions, which could be exploited for designing more efficient synthetic routes. Furthermore, molecular modeling studies have suggested that this compound may exhibit interactions with specific proteins or enzymes, making it a promising candidate for drug discovery programs.

In terms of applications, methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate has shown potential in materials science as well. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. Researchers have explored its role as a ligand in constructing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The environmental impact of this compound is another area of growing interest. Studies have examined its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it may be suitable for use in environmentally friendly chemical processes.

In conclusion, methyl 4-[5-(benzyloxy)-4-oxo-4H-pyran-2-amido]benzoate (CAS No. 1021093-33-3) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as an important molecule for future research and development efforts.